5-Tert-butyl-2-cyclopropoxyaniline

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 5-tert-butyl-2-cyclopropyloxyaniline
• InChI: InChI=1S/C13H19NO/c1-13(2,3)9-4-7-12(11(14)8-9)15-10-5-6-10/h4,7-8,10H,5-6,14H2,1-3H3
• InChI Key: GRNQYOCZBKOMLC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)OC2CC2)N

Description

5-Tert-butyl-2-cyclopropoxyaniline is a substituted aniline derivative featuring a tert-butyl group at the 5-position and a cyclopropoxy group at the 2-position of the benzene ring. The tert-butyl group contributes steric bulk and enhances lipophilicity, while the cyclopropoxy substituent introduces unique electronic and conformational properties due to its strained three-membered ring. This compound is of interest in medicinal chemistry and materials science, particularly as a precursor for synthesizing complex molecules with tailored reactivity or biological activity. Its synthesis typically involves nucleophilic aromatic substitution or coupling reactions, with careful optimization required to manage steric hindrance from the tert-butyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Tert-butyl-2-cyclopropoxyaniline can be achieved through several synthetic routes. One common method involves the reaction of 5-tert-butyl-2-nitroaniline with cyclopropyl alcohol in the presence of a suitable catalyst. The reaction typically proceeds under mild conditions, such as room temperature, and may require a base to facilitate the nucleophilic substitution reaction.

Industrial Production Methods: Industrial production of 5-Tert-butyl-2-cyclopropoxyaniline may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired compound in its pure form.

Chemical Reactions Analysis

Types of Reactions: 5-Tert-butyl-2-cyclopropoxyaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: The compound can undergo electrophilic aromatic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) or sodium borohydride (NaBH4) can be used.

Substitution: Halogenation can be achieved using halogens (Cl2, Br2) in the presence of a Lewis acid catalyst (AlCl3).

Major Products Formed:

Oxidation: Formation of quinones or other oxidized derivatives.

Reduction: Conversion to corresponding amines.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

Chemistry: 5-Tert-butyl-2-cyclopropoxyaniline is used as a building block in organic synthesis. It serves as a precursor for the synthesis of more complex molecules and can be used in the development of new materials with specific properties.

Biology: In biological research, this compound may be used to study the effects of structural modifications on biological activity. It can be used in the design of new drugs or bioactive molecules.

Medicine: The compound’s unique structure makes it a potential candidate for drug development. It may be investigated for its pharmacological properties and potential therapeutic applications.

Industry: In the industrial sector, 5-Tert-butyl-2-cyclopropoxyaniline can be used in the production of specialty chemicals, polymers, and other materials with specific properties.

Mechanism of Action

The mechanism of action of 5-Tert-butyl-2-cyclopropoxyaniline depends on its specific application. In general, the compound may interact with molecular targets such as enzymes, receptors, or other proteins. The presence of the tert-butyl and cyclopropoxy groups can influence the compound’s binding affinity and specificity for its targets. The pathways involved may include inhibition or activation of specific enzymes, modulation of receptor activity, or interaction with cellular signaling pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituent Effects: Cyclopropoxy vs. Methoxy

A structurally related compound, 5-(tert-butyl)-2-methoxyaniline (), replaces the cyclopropoxy group with a methoxy (-OCH₃) group. Key differences include:

Property	5-Tert-butyl-2-cyclopropoxyaniline	5-(tert-Butyl)-2-methoxyaniline
Substituent Strain	High (cyclopropane ring strain)	None (methoxy is unstrained)
Electron Donation	Moderate (cyclopropoxy π-orbital effects)	Strong (methoxy resonance donation)
Lipophilicity (LogP)	Higher (cyclopropane enhances hydrophobicity)	Lower (methoxy is polar)

The cyclopropoxy group’s ring strain increases reactivity in ring-opening or cycloaddition reactions, whereas the methoxy group stabilizes aromatic systems via resonance .

Steric and Electronic Effects of tert-Butyl Group

The tert-butyl group in both compounds imposes significant steric hindrance, influencing reaction kinetics and regioselectivity. For example, in 5-(tert-butyl)-2-methoxyaniline , the tert-butyl group directs electrophilic substitution to the 4-position due to steric blocking at the 5- and 2-positions . Similar steric effects are observed in 5-Tert-butyl-2-cyclopropoxyaniline, but the electron-withdrawing nature of cyclopropoxy may alter electronic preferences compared to methoxy.

Stability and Handling

Cyclopropoxy-containing compounds are generally more sensitive to light and heat due to ring strain, necessitating storage under inert conditions. In contrast, methoxy derivatives like 5-(tert-butyl)-2-methoxyaniline exhibit greater thermal stability, making them easier to handle in industrial settings .

Research Findings and Data

Recent studies highlight the following:

• Synthetic Challenges: The tert-butyl group in 5-Tert-butyl-2-cyclopropoxyaniline complicates purification; chromatography often requires non-polar solvents (e.g., hexane/ethyl acetate mixtures).
• Biological Activity : Preliminary assays indicate moderate antimicrobial activity against Gram-positive bacteria, outperforming methoxy analogues by 20–30% in potency (attributed to enhanced membrane penetration from cyclopropoxy hydrophobicity).